Diethyl (1,1-difluoro-2-hydroxy-4-phenylbutyl)phosphonate

• IUPAC Name: (2S)-1-diethoxyphosphoryl-1,1-difluoro-4-phenylbutan-2-ol
• InChI: InChI=1S/C14H21F2O4P/c1-3-19-21(18,20-4-2)14(15,16)13(17)11-10-12-8-6-5-7-9-12/h5-9,13,17H,3-4,10-11H2,1-2H3/t13-/m0/s1
• InChI Key: OOUSHVCDMBTSCX-ZDUSSCGKSA-N
• Canonical SMILES: CCOP(=O)(C(C(CCC1=CC=CC=C1)O)(F)F)OCC
• Isomeric SMILES: CCOP(=O)(C([C@H](CCC1=CC=CC=C1)O)(F)F)OCC
• Molecular Formula: C14H21F2O4P
• Molecular Weight: 322.28 g/mol

Description

Diethyl (1,1-difluoro-2-hydroxy-4-phenylbutyl)phosphonate is a chemical compound with the molecular formula C14H21F2O4P and a molecular weight of 322.289. It is not intended for human or veterinary use and is typically used for research purposes.

Scientific Research Applications

Difluoromethylenation of Ketones

Diethyl (difluoro(trimethylsilyl)methyl)phosphonate, a related compound, has been used for the difluoromethylenation of various ketones. This process, mediated by 18-crown-6 and KOAc, facilitates access to structurally diverse β-hydroxy-α,α-difluorophosphonates, significant in medicinal research (Wang, Cao, & Zhou, 2016).

Structural Characteristics

The structure of diethyl (1-hydroxy-2-butynyl)phosphonate, a compound similar in structure, exhibits tetrahedral geometry around the phosphorus atom, highlighting the potential for complex molecular geometries in related phosphonates (Sanders, Hammond, Golen, & Williard, 1996).

Corrosion Inhibition

Research on α-aminophosphonates, similar in structure to diethyl (1,1-difluoro-2-hydroxy-4-phenylbutyl)phosphonate, has demonstrated their effectiveness as corrosion inhibitors for mild steel in hydrochloric acid, useful in industrial applications. These compounds show high inhibition efficiency and offer insights into the mechanism of metal surface protection (Gupta et al., 2017).

Synthesis of α-Hydroxyketones

Diethyl 1-phenyl-1-trimethylsiloxymethane phosphonate carbanion, a compound with a similar backbone, has been utilized as an effective acyl anion equivalent in the preparation of α-hydroxy ketones from aliphatic and aromatic aldehydes and ketones (Koenigkramer & Zimmer, 1980).

Synthesis and Thermal Analysis

Diethyl (hydroxy(4-methoxyphenyl) methyl) phosphonate has been synthesized and characterized, providing insights into the structural, vibrational, electronic, and thermal properties of similar phosphonate compounds. Such analyses are crucial in understanding the chemical behavior and stability of these compounds (Uppal, Kour, Kumar, & Khajuria, 2018).

Anticorrosion Properties

Diethyl (phenylamino) methyl) phosphonate derivatives have shown promising results as corrosion inhibitors. Their synthesis and structural investigation provide a foundation for understanding their effectiveness in protecting metals from corrosion, an important application in materials science (Moumeni et al., 2020).